2-ethoxy-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-5-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-ethoxy-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-5-methylbenzenesulfonamide, also known as EHT 1864, is a small molecule inhibitor that targets the Rho family of small GTPases. It has been shown to have potential applications in cancer research, as well as in the treatment of other diseases such as cardiovascular disease and diabetes.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and structural elucidation of benzenesulfonamide derivatives, including compounds with similar structural features to 2-ethoxy-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-5-methylbenzenesulfonamide, have been a significant area of research. Studies have demonstrated various synthetic routes and methodologies to create these compounds, highlighting their chemical diversity and potential for further functionalization. The characterization of these compounds often involves advanced spectroscopic techniques, providing detailed insights into their molecular structures and the nature of their substituents.
Biological Activity and Potential Applications
Benzenesulfonamide derivatives have been investigated for their potential biological activities, including anti-HIV, antifungal, and anticancer properties. The structure-activity relationships (SAR) derived from these studies offer valuable information for designing more effective and selective therapeutic agents. For instance, the anti-HIV and antifungal activities of novel benzensulfonamides bearing the 1,3,4-oxadiazole moiety have been evaluated, showing promising results in vitro (Zareef et al., 2007). Furthermore, the synthesis and anticancer properties of compounds with bromo-ethoxy and methyl substituents on the furan ring have been explored, contributing to the understanding of their potential as anticancer agents (Zhang et al., 2010).
Catalytic Applications
The catalytic properties of benzenesulfonamide derivatives have also been a subject of interest. These compounds have been utilized as ligands in metal complexes for various catalytic reactions, including alcohol oxidation. The synthesis and characterization of these complexes, along with their application in catalysis, highlight the versatility of benzenesulfonamide derivatives in synthetic chemistry. The development of sulfonated Schiff base copper(II) complexes as efficient and selective catalysts for alcohol oxidation showcases the potential of these compounds in facilitating environmentally friendly chemical transformations (Hazra et al., 2015).
Properties
IUPAC Name |
2-ethoxy-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4S2/c1-4-23-17-10-5-13(2)11-18(17)25(21,22)19-12-16(20)14-6-8-15(24-3)9-7-14/h5-11,16,19-20H,4,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXVLUYPQLLOSAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)S(=O)(=O)NCC(C2=CC=C(C=C2)SC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.